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Compound of Interest

Compound Name:
1-(2-Butoxy-1-

methylethoxy)propan-2-ol

Cat. No.: B1329455 Get Quote

An objective guide for researchers and formulation scientists on the performance

characteristics of 1-butoxy-2-propanol, 2-butoxy-1-propanol, and 3-butoxy-1-propanol in

coating applications.

The selection of an appropriate solvent is critical in the development of high-performance

coatings, influencing key parameters such as solubility, viscosity, drying time, and film

formation. Butoxypropanol, a propylene glycol ether, is a versatile solvent valued for its

excellent solvency and coupling capabilities.[1] However, butoxypropanol exists as several

isomers, primarily 1-butoxy-2-propanol and 2-butoxy-1-propanol, with 3-butoxy-1-propanol

being less common. The isomeric structure can significantly impact the solvent's performance

characteristics. This guide provides a comparative overview of these isomers based on

available data and outlines experimental protocols for their evaluation in coating applications.

Isomer Structures and General Properties
The commercial synthesis of butoxypropanol typically involves the reaction of propylene oxide

with n-butanol, which results in a mixture of isomers. The alpha-isomer (1-butoxy-2-propanol) is

generally the major component, while the beta-isomer (2-butoxy-1-propanol) is the minor

component.[2]

1-Butoxy-2-propanol (Primary Ether, Secondary Alcohol): The most common isomer, often

referred to as Propylene Glycol n-Butyl Ether (PnB).
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2-Butoxy-1-propanol (Secondary Ether, Primary Alcohol): Less prevalent than the 1-butoxy

isomer.

3-Butoxy-1-propanol (Primary Ether, Primary Alcohol): A less common isomer.

The difference in the position of the hydroxyl group (primary vs. secondary) can influence

reactivity, solvency, and viscosity reduction efficiency.

Comparative Performance Data
Direct comparative studies on the performance of all three butoxypropanol isomers in coating

applications are not extensively available in publicly accessible literature. However, by

compiling data from technical data sheets and chemical databases, a comparison of their

physical properties can be made. These properties are key indicators of their performance in

coatings.

Property
1-Butoxy-2-
propanol (PnB)

2-Butoxy-1-
propanol

3-Butoxy-1-
propanol

CAS Number 5131-66-8[3] 15821-83-7[4] 10215-33-5[5]

Molecular Weight (

g/mol )
132.20 132.20[4] 132.20[6]

Boiling Point (°C) 171[7] 176-177[8] No data available

Flash Point (°C) 63 - 68.9[3][9] 62.5[8] No data available

Density (g/cm³ at

25°C)
0.875 - 0.885[7] ~0.89[8] No data available

Viscosity (cP at 25°C) 2.8 - 3.9[7][9] ~4.0[8] No data available

Surface Tension

(mN/m at 25°C)
27[9] No data available No data available

Evaporation Rate (n-

BuAc=1)
0.09 - 0.093[3][9] No data available No data available

Water Solubility (wt%

at 20°C)
5.5[3] Miscible[8] No data available
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Note: Data for 2-butoxy-1-propanol and 3-butoxy-1-propanol is limited. The provided values are

based on available information and may not be from directly comparable measurement

methods.

Performance in Coating Applications: A Deeper Dive
While comprehensive comparative experimental data is scarce, the performance of

butoxypropanol isomers in key coating applications can be inferred from their physical

properties and general principles of solvent chemistry. Propylene glycol ethers are known for

their good solvency for a wide range of resins, including acrylics, epoxies, alkyds, polyesters,

nitrocellulose, and polyurethanes.[10]

Solvency
The Kauri-Butanol (Kb) value is a common measure of a solvent's solvency power for

hydrocarbon resins. While specific Kb values for all butoxypropanol isomers are not readily

available, propylene glycol n-butyl ether (PnB) is recognized for its high solvency.[7] The

structural differences between the isomers, particularly the position of the ether and hydroxyl

groups, will likely lead to variations in their solvency for different polymer types. For instance,

the primary alcohol in 2-butoxy-1-propanol might offer different hydrogen bonding capabilities

compared to the secondary alcohol in 1-butoxy-2-propanol, affecting its interaction with polar

resins.

Evaporation Rate
The evaporation rate is a critical factor in film formation, influencing leveling, sagging, and

drying time.[9] 1-Butoxy-2-propanol is described as a fast-evaporating glycol ether. A balanced

evaporation rate is crucial; a solvent that evaporates too quickly can lead to film defects, while

one that evaporates too slowly can prolong drying times and increase the risk of dust and

debris contamination.

Viscosity Reduction
Solvents are used to reduce the viscosity of resin systems for ease of application. The

efficiency of a solvent in reducing viscosity can depend on its molecular size, shape, and its

interaction with the polymer chains. While direct comparative data on the viscosity reduction

efficiency of butoxypropanol isomers is not available, it is a key parameter to evaluate
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experimentally. The slightly higher viscosity of 2-butoxy-1-propanol suggests it might be a less

efficient viscosity reducer compared to 1-butoxy-2-propanol.

Coalescing Agent
In latex coatings, coalescing agents are essential for proper film formation. They act as

temporary plasticizers, allowing polymer particles to fuse together as the water evaporates.[11]

Propylene glycol ethers like butoxypropanol are effective coalescing agents. The efficiency of a

coalescing agent is related to its partitioning between the polymer and water phases and its

evaporation rate. The different water solubilities of the isomers could influence their

performance as coalescing agents.

Experimental Protocols for Performance Evaluation
To conduct a thorough comparative study of butoxypropanol isomers, the following

experimental protocols, based on ASTM standards, are recommended:

Solvency Power
Kauri-Butanol Value (ASTM D1133): This test method is used to determine the relative

solvency of hydrocarbon solvents. A solution of kauri resin in n-butanol is titrated with the

solvent being tested until a defined turbidity is reached. A higher volume of solvent required

indicates lower solvency.

Viscosity Reduction: The ability of each isomer to reduce the viscosity of a specific coating

resin (e.g., acrylic, epoxy) can be measured using a rotational viscometer (ASTM D2196).

Prepare solutions of the resin at various concentrations with each isomer and measure the

resulting viscosity.

Evaporation Rate
Standard Test Method for Evaporation Rates of Volatile Liquids (ASTM D3539): This method

involves determining the time it takes for a specified volume of solvent to evaporate from a

filter paper under controlled conditions, relative to a reference solvent (n-butyl acetate).

Viscosity of Coating Formulations
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Standard Test Methods for Rheological Properties of Non-Newtonian Materials by Rotational

Viscometer (ASTM D2196): Prepare identical coating formulations using each

butoxypropanol isomer as the primary solvent. Measure the viscosity at different shear rates

to understand the impact of each isomer on the coating's rheology.

Surface Tension
Standard Test Methods for Surface and Interfacial Tension of Solutions of Surface-Active

Agents (ASTM D1331): The surface tension of each isomer can be measured using a

tensiometer. This property is important for understanding how the solvent will affect the

wetting and leveling of the coating.

Coalescing Efficiency in Latex Paints
Minimum Film Formation Temperature (MFFT) (ASTM D2354): The MFFT is the lowest

temperature at which a latex paint will form a continuous film. The efficiency of each isomer

as a coalescing agent can be determined by measuring the reduction in MFFT of a latex

formulation when the isomer is added.

Solvent Resistance of Cured Coatings
Standard Practice for Assessing the Solvent Resistance of Organic Coatings Using Solvent

Rubs (ASTM D5402): This practice can be used to assess the cure of a coating by rubbing

the surface with a cloth saturated with a specific solvent.[12] While not a direct measure of

the initial solvent's performance, it can indicate if the solvent has fully evaporated and not

interfered with the curing process.

Logical Workflow for Isomer Comparison
The following diagram illustrates a logical workflow for the comprehensive evaluation and

comparison of butoxypropanol isomers for a specific coating application.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://store.astm.org/d5402-19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomer Selection & Characterization

Performance Evaluation in Target Coating System

Data Analysis & Selection

Procure Isomers:
1-Butoxy-2-propanol
2-Butoxy-1-propanol
3-Butoxy-1-propanol

Verify Purity (GC-MS)

Measure Physical Properties:
Density, Viscosity, Surface Tension

Evaporation Rate
(ASTM D3539)

Select Target Resin System
(e.g., Acrylic, Epoxy)

Solvency Power
(Viscosity Reduction, Kb Value)

Prepare Coating Formulations

Evaluate Coating Properties:
Viscosity, MFFT, Drying Time

Evaluate Cured Film Performance:
Adhesion, Hardness, Solvent Resistance

Compare Quantitative Data

Select Optimal Isomer
for Application

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329455?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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